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Compound of Interest

Compound Name: 1-(3-Bromobenzyl)piperazine

CAS No.: 423154-81-8

Cat. No.: B1270614

Get Quote

In the landscape of medicinal chemistry and drug discovery, the piperazine ring is a privileged

scaffold, a core structural motif found in a multitude of clinically successful drugs.[1][2] Its

prevalence stems from its ability to confer favorable pharmacokinetic properties, including

improved aqueous solubility and oral bioavailability, and its capacity to engage with a wide

range of biological targets through its two nitrogen atoms.[2] 1-(3-Bromobenzyl)piperazine
emerges as a particularly strategic research chemical by combining this valuable piperazine

core with a synthetically versatile bromobenzyl group. This guide, intended for researchers,

chemists, and drug development professionals, provides a comprehensive technical overview

of its properties, synthesis, reactivity, and application as a foundational building block for novel

chemical entities. The presence of the bromine atom on the phenyl ring serves as a crucial

synthetic handle for late-stage functionalization via cross-coupling reactions, while the

secondary amine of the piperazine ring allows for extensive derivatization, making this

compound an ideal starting point for library synthesis and structure-activity relationship (SAR)

studies.[3]
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A thorough understanding of a compound's physical and chemical properties is fundamental to

its effective use in research. The key characteristics of 1-(3-Bromobenzyl)piperazine are

summarized below.

Property Value Source(s)

CAS Number 423154-81-8 [4][5][6][7]

Molecular Formula C₁₁H₁₅BrN₂ [4][5][8][9]

Molecular Weight 255.16 g/mol [4][8]

IUPAC Name

1-[(3-

bromophenyl)methyl]piperazin

e

[10][9]

Appearance Yellow liquid [4]

Boiling Point 329.4 ± 27.0 °C (Predicted) [4][5]

Density 1.356 ± 0.06 g/cm³ (Predicted) [4][5]

pKa 9.13 ± 0.10 (Predicted) [5]

XLogP3 1.8 [4]

Monoisotopic Mass 254.04186 Da [4][9]

Synthesis and Purification: A Practical Workflow
The most direct and common method for synthesizing 1-(3-Bromobenzyl)piperazine is

through the nucleophilic substitution of a 3-bromobenzyl halide with piperazine. This N-

alkylation reaction is a robust and widely used method for preparing N-alkyl piperazine

derivatives.[11]

Rationale of Experimental Design
The choice of an excess of piperazine serves a dual purpose: it acts as both the nucleophile

and the base to neutralize the hydrobromic acid byproduct formed during the reaction, driving

the equilibrium towards the desired monosubstituted product. Using a large excess minimizes

the formation of the disubstituted byproduct, 1,4-bis(3-bromobenzyl)piperazine. The solvent,
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such as ethanol or acetonitrile, is chosen for its ability to dissolve the reactants and for its

appropriate boiling point to facilitate the reaction at a reasonable rate without promoting side

reactions. Purification via column chromatography is standard for separating the desired

product from unreacted piperazine and any disubstituted byproduct.

Diagram: Synthetic Workflow```dot

Click to download full resolution via product page

Caption: Potential reaction pathways for the derivatization of 1-(3-Bromobenzyl)piperazine.

Applications in Neuroscience and Drug Discovery
The benzylpiperazine (BZP) core structure is known to interact with the central nervous system

(CNS), primarily as a stimulant that affects dopaminergic and serotonergic neurotransmission.

B[12][13]ZP itself acts as a releasing agent and reuptake inhibitor for dopamine,

norepinephrine, and serotonin. T[13][14]his established pharmacology provides a strong

rationale for using 1-(3-Bromobenzyl)piperazine as a scaffold to develop novel CNS-active

agents.

Derivatives can be synthesized and screened for activity at a variety of targets, including:

G-Protein Coupled Receptors (GPCRs): Specifically, dopamine (D₂, D₃) and serotonin (5-

HT₁ₐ, 5-HT₂ₐ, 5-HT₇) receptors are common targets for piperazine-containing drugs. *[15]

Monoamine Transporters: Compounds can be designed to selectively inhibit the reuptake of

dopamine (DAT), serotonin (SERT), or norepinephrine (NET). *[15] Enzyme Inhibition: The

scaffold can be elaborated to target enzymes involved in neurotransmitter metabolism or

other signaling pathways.

The ability to rapidly generate a library of analogs from 1-(3-Bromobenzyl)piperazine and

screen them in high-throughput assays is a cornerstone of modern lead discovery.

[2]***

Analytical Characterization
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Unambiguous structural confirmation is critical. The following techniques are standard for the

characterization of 1-(3-Bromobenzyl)piperazine and its derivatives.

Technique Expected Observations

¹H NMR

- Aromatic protons on the bromophenyl ring

(approx. 7.1-7.5 ppm).- A singlet for the benzylic

CH₂ protons (approx. 3.5 ppm).- Two multiplets

(or broad singlets) for the eight piperazine CH₂

protons (approx. 2.4-2.9 ppm).- A signal for the

piperazine N-H proton (variable, can be broad).

¹³C NMR

- Aromatic carbons (approx. 120-140 ppm),

including the carbon attached to bromine (C-

Br).- Benzylic CH₂ carbon (approx. 62-64 ppm).-

Piperazine CH₂ carbons (approx. 45-55 ppm).

Mass Spec (EI)

- Molecular ion peak (M⁺) at m/z 254/256 with a

characteristic 1:1 isotopic pattern due to

bromine.- Key fragment ions corresponding to

the loss of the bromobenzyl group (m/z

169/171) and the formation of the piperazine

fragment.

IR Spectroscopy

- N-H stretching (broad, ~3300 cm⁻¹).- C-H

stretching (aromatic and aliphatic, ~2800-3100

cm⁻¹).- C=C aromatic stretching (~1600 cm⁻¹).-

C-N stretching (~1100-1300 cm⁻¹).

Protocol: NMR Sample Preparation and Analysis
[16]1. Preparation: Accurately weigh 5-10 mg of the purified compound and dissolve it in ~0.6

mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube. 2[16].

Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical

shift referencing (δ = 0.00 ppm). 3[16]. Acquisition: Place the sample in the NMR spectrometer.

Perform locking and shimming to optimize magnetic field homogeneity. 4[16]. ¹H NMR: Acquire

the proton spectrum using a standard single-pulse experiment. A sufficient number of scans

should be used to achieve a good signal-to-noise ratio. 5[16]. ¹³C NMR: Acquire the carbon
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spectrum using a proton-decoupled pulse sequence. Due to the low natural abundance of ¹³C,

a significantly larger number of scans is required. 6[16]. Processing: Apply Fourier

transformation, phase correction, and baseline correction to the acquired data. Calibrate the

spectra using the TMS signal. Integrate the ¹H NMR signals to determine proton ratios.

[16]***

Application Protocol: In Vitro Cytotoxicity Screening
(MTT Assay)
Once novel derivatives of 1-(3-Bromobenzyl)piperazine are synthesized, a primary step is to

assess their general cytotoxicity. The MTT assay is a colorimetric assay for measuring cellular

metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

[17]#### Diagram: MTT Assay Workflow
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1. Seed Cells
(e.g., HeLa, 5x10³ cells/well)

in 96-well plate

2. Incubate
(24h, 37°C, 5% CO₂)

3. Treat Cells
(Add serial dilutions of

 test compounds)

4. Incubate
(48-72h)

5. Add MTT Reagent
(20 µL, 5 mg/mL)

6. Incubate
(4h, allow formazan formation)

7. Solubilize Formazan
(Add 150 µL DMSO)

8. Read Absorbance
(570 nm Microplate Reader)

9. Data Analysis
(Calculate % Viability & IC₅₀)

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for the MTT cell viability assay.
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Detailed Protocol
[17][18]1. Cell Seeding: Plate a suitable cancer cell line (e.g., HeLa, PC-3) into a 96-well flat-

bottom plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

2[17][18]. Compound Preparation: Prepare a stock solution of the test compound in DMSO.

Perform serial dilutions in culture medium to achieve the desired final concentrations. Ensure

the final DMSO concentration in the wells is non-toxic (typically <0.5%). 3. Treatment: Remove

the old medium from the wells and add 100 µL of medium containing the various

concentrations of the test compounds. Include wells for vehicle control (DMSO only) and

untreated control. 4. Incubation: Incubate the plate for the desired exposure time (e.g., 48 or 72

hours). 5[19]. MTT Addition: After incubation, add 20 µL of sterile-filtered MTT solution (5

mg/mL in PBS) to each well and incubate for an additional 2-4 hours at 37°C. Metabolically

active cells will reduce the yellow MTT tetrazolium salt to purple formazan crystals. 6[17].

Solubilization: Carefully remove the medium from the wells. Add 150 µL of DMSO to each well

to dissolve the formazan crystals. Gently pipette to ensure complete dissolution. 7[17].

Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a

microplate reader. 8[18]. Analysis: Calculate the percentage of cell viability for each

concentration relative to the vehicle control. Plot the viability against the log of the compound

concentration to determine the half-maximal inhibitory concentration (IC₅₀).

Safety and Handling
As a research chemical, 1-(3-Bromobenzyl)piperazine and its analogs should be handled with

appropriate care. While specific toxicity data is limited, information can be extrapolated from

similar piperazine and brominated aromatic compounds.

Hazard Classification: Likely classified as an irritant. May cause skin, eye, and respiratory

irritation. *[4][5][20] GHS Precautionary Statements (General):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray. [4] * P264: Wash skin thoroughly

after handling. [4] * P280: Wear protective gloves/protective clothing/eye protection/face

protection. [4] * P302+P352: IF ON SKIN: Wash with plenty of soap and water. [4][5] *

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. *[4][5] Personal Protective

Equipment (PPE): Always use a chemical fume hood. Wear a lab coat, nitrile gloves, and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://pdf.benchchem.com/1211/Application_Notes_and_Protocols_for_In_Vitro_Efficacy_Testing_of_Piperazine_Derivatives.pdf
https://pdf.benchchem.com/1678/Synthesis_of_Novel_Piperazine_Containing_Compounds_A_Technical_Guide_for_Drug_Discovery_Professionals.pdf
https://pdf.benchchem.com/1211/Application_Notes_and_Protocols_for_In_Vitro_Efficacy_Testing_of_Piperazine_Derivatives.pdf
https://pdf.benchchem.com/1678/Synthesis_of_Novel_Piperazine_Containing_Compounds_A_Technical_Guide_for_Drug_Discovery_Professionals.pdf
https://pdf.benchchem.com/1678/In_Vivo_Veritas_Validating_In_Vitro_Efficacy_of_Piperazine_Compounds_in_Preclinical_Models.pdf
https://pdf.benchchem.com/1211/Application_Notes_and_Protocols_for_In_Vitro_Efficacy_Testing_of_Piperazine_Derivatives.pdf
https://pdf.benchchem.com/1211/Application_Notes_and_Protocols_for_In_Vitro_Efficacy_Testing_of_Piperazine_Derivatives.pdf
https://pdf.benchchem.com/1678/Synthesis_of_Novel_Piperazine_Containing_Compounds_A_Technical_Guide_for_Drug_Discovery_Professionals.pdf
https://www.benchchem.com/product/b1270614/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-versatile-scaffold
https://www.echemi.com/products/pd180727133674-1-3-bromobenzyl-piperazine.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB41091951.htm?N=United%20States
https://cdn.caymanchem.com/cdn/msds/30229m.pdf
https://www.echemi.com/products/pd180727133674-1-3-bromobenzyl-piperazine.html
https://www.echemi.com/products/pd180727133674-1-3-bromobenzyl-piperazine.html
https://www.echemi.com/products/pd180727133674-1-3-bromobenzyl-piperazine.html
https://www.echemi.com/products/pd180727133674-1-3-bromobenzyl-piperazine.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB41091951.htm?N=United%20States
https://www.echemi.com/products/pd180727133674-1-3-bromobenzyl-piperazine.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB41091951.htm?N=United%20States
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


chemical safety goggles. *[21][22] Storage: Store in a tightly closed container in a cool,

dry, and well-ventilated area, away from incompatible materials such as strong oxidizing

agents and strong acids.

[22]***

Conclusion
1-(3-Bromobenzyl)piperazine stands out as a high-value chemical intermediate for drug

discovery and chemical biology. Its structure provides a robust and proven piperazine scaffold

for engaging biological targets, while the strategically placed bromine atom opens a gateway to

a vast and diverse chemical space through modern cross-coupling chemistry. This combination

of features allows for the efficient construction of compound libraries for screening and

facilitates deep exploration of structure-activity relationships. By understanding its synthesis,

reactivity, and analytical profile, researchers can fully leverage the potential of this versatile

building block in the pursuit of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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